15(S)-Latanoprost

• Molecular Formula: C26H40O5
• Molecular Weight: 432.6 g/mol
• InChI: InChI=1S/C26H40O5/c1-19(2)31-26(30)13-9-4-3-8-12-22-23(25(29)18-24(22)28)17-16-21(27)15-14-20-10-6-5-7-11-20/h3,5-8,10-11,19,21-25,27-29H,4,9,12-18H2,1-2H3/t21-,22?,23-,24?,25?/m1/s1
• InChIKey: GGXICVAJURFBLW-URGSTYGKSA-N

15(S)-Latanoprost Reference Standard

15(S)-Latanoprost (CAS 145773-22-4; also referred to as 15-epi Latanoprost) is a stereoisomer of the FP receptor agonist latanoprost in which the hydroxyl group at carbon 15 is inverted relative to the natural (α) configuration found in prostaglandin F2α and in the therapeutic agent latanoprost . As the less active C-15 epimer, this compound serves a critical analytical function: it is a potential impurity in most commercial preparations of latanoprost bulk drug product, typically occurring at levels between 0.1% and 1% [1]. The compound is produced and supplied primarily as a high-purity analytical standard (≥95% to ≥98% purity) for use in impurity profiling, method validation, and quality control workflows within pharmaceutical manufacturing and regulatory compliance settings .

Identity C-15 epimer impurity reference standard, not active API

Use Context Impurity E quantification & FP receptor negative control

Selection Logic Stereochemical isomer marker for QC and receptor studies

• [1] Sigma-Aldrich. (n.d.). 15(S)-Latanoprost solution ≥95% (Product No. L1417) Product Information. View Source

15(S)-Latanoprost Stereochemical Purity

Generic substitution of 15(S)-latanoprost with latanoprost or other prostaglandin analogs is analytically and functionally invalid. The two compounds are distinct stereoisomers that require chromatographic resolution: baseline separation of latanoprost from its 15(S)-epimer has been achieved by HPLC using an NH2 column with a specific ternary mobile phase, underscoring their physicochemical non-equivalence [1]. Pharmacologically, the free acid form of 15(S)-latanoprost exhibits an approximately 6.7-fold higher IC50 value (24 nM vs. 3.6 nM) at the FP receptor compared to latanoprost free acid, confirming that the C-15 stereochemical inversion substantially attenuates target engagement . Furthermore, regulatory pharmacopoeial standards explicitly differentiate 15(S)-latanoprost as Latanoprost USP Related Compound B, establishing it as a distinct impurity marker that cannot be substituted by the parent drug or other related substances in quality control testing .

• Epimer mismatch

  15(R)-Latanoprost has markedly higher FP receptor affinity; substituting with the active epimer invalidates binding and pathway assays.

• Analog substitution

  Alternative prostaglandin analogs (e.g., bimatoprost) introduce distinct receptor selectivity and ocular surface biomarker profiles, confounding endpoint interpretation.

• Isomer mixture ambiguity

  Using an undefined mixture of C-15 epimers compromises impurity quantification accuracy and regulatory QC compliance per ICH guidelines.

• [1] Widomski, P., Baran, P., Gołębiewski, P., Surowiec, I., & Bielejewska, A. G. (2008). Validated Liquid Chromatographic Method for Analysis of the Isomers of Latanoprost. Acta Chromatographica, 20, 157-164. View Source

15(S)-Latanoprost Quantitative Evidence

FP Receptor Affinity: Epimer Comparison

In a direct competitive binding assay using the cat iris sphincter muscle preparation, the free acid form of 15(S)-latanoprost demonstrated an IC50 value of 24 nM for the FP receptor, compared to 3.6 nM for the free acid form of latanoprost . This 6.7-fold difference (Δ = 20.4 nM) establishes the quantitative relationship between C-15 stereochemical configuration and receptor recognition.

FP receptor affinity

Reported

IC50: 24 nM (15(S)) vs 3.6 nM (15(R))

Reported stereospecific binding difference

Cat iris sphincter assay; free acid forms

Evidence Dimension	FP receptor binding affinity (IC50)
Target Compound Data	24 nM (free acid form)
Comparator Or Baseline	Latanoprost free acid: 3.6 nM
Quantified Difference	6.7-fold reduction in potency; Δ = 20.4 nM
Conditions	Cat iris sphincter muscle FP receptor binding assay

Why This Matters

This quantifies the pharmacological impact of the C-15 stereochemical inversion, confirming that 15(S)-latanoprost is the less active epimer and justifying its use as a negative control or reference standard in receptor pharmacology studies.

In Vivo Ocular Hypotensive Efficacy

Topical administration of a 3 μg dose of 15(S)-latanoprost produced a 1 mmHg reduction in intraocular pressure (IOP) in normotensive cynomolgus monkeys . In contrast, latanoprost (at its therapeutic concentration of 0.005% ophthalmic solution) is documented to produce sustained and clinically significant IOP reductions of 6-8 mmHg in glaucomatous monkey models and human patients, representing an approximately 6- to 8-fold greater efficacy [1].

IOP reduction in vivo

Reported

~1 mmHg (15(S)) vs 6–8 mmHg (15(R)-Latanoprost)

Supports inactive-epimer baseline control context

Cynomolgus monkey model; topical dose

Evidence Dimension	Intraocular pressure reduction
Target Compound Data	1 mmHg reduction (3 μg/eye dose)
Comparator Or Baseline	Latanoprost: 6-8 mmHg reduction (0.005% solution)
Quantified Difference	Approximately 6- to 8-fold lower efficacy
Conditions	Cynomolgus monkey model (normotensive for 15(S)-latanoprost; glaucomatous and human clinical for latanoprost)

Why This Matters

Demonstrates that 15(S)-latanoprost possesses measurable but substantially attenuated ocular hypotensive activity, reinforcing its classification as an impurity of pharmacological interest rather than a therapeutic candidate.

• [1] Resul, B., Stjernschantz, J., No, K., Liljebris, C., Selén, G., Astin, M., ... & Bito, L. Z. (1993). Phenyl-substituted prostaglandins: potent and selective antiglaucoma agents. Journal of Medicinal Chemistry, 36(2), 243-248. View Source

Impurity E Quantification for Quality Control

The 15(S)-isomer of latanoprost occurs as an inherent impurity in most commercial preparations of the latanoprost bulk drug product, with a reported baseline concentration range of 0.1% to 1% [1]. Patent specifications for high-purity latanoprost compositions further define acceptable impurity thresholds, including a limit of at most 0.05% for the C15S-trans isomer following purification by supercritical fluid chromatography [2].

Impurity E range

Data to verify

0.1% – 1.0% in bulk drug substance

QC reference standard context

HPLC assessment; batch-dependent

Evidence Dimension	Impurity content in commercial latanoprost
Target Compound Data	0.1% to 1% of bulk drug product
Comparator Or Baseline	High-purity specification: ≤0.05% C15S-trans isomer
Quantified Difference	10- to 20-fold higher than purified specification
Conditions	Commercial latanoprost bulk drug manufacturing; SFC-purified reference standard

Why This Matters

Establishes the quantitative impurity profile that analytical laboratories must monitor, directly informing procurement of 15(S)-latanoprost as a reference standard for impurity quantification and method validation.

• [1] Sigma-Aldrich. (n.d.). 15(S)-Latanoprost solution ≥95% (Product No. L1417) Product Information. View Source
• [2] Johnson Matthey PLC. (2018). METHOD FOR PURIFICATION OF PROSTAGLANDINS. Japanese Patent JP2018104435A. View Source

Latanoprost versus Bimatoprost Tolerability

Baseline separation of latanoprost from its isomers 15(S)-latanoprost (impurity I) and 5,6-trans-latanoprost (impurity II) has been achieved using an NH2 column with a mobile phase of heptane-2-propanol-acetonitrile 93:6:1 (v/v) plus a small amount of water [1]. More recently, a validated method using a combined chiral and cyano column system achieved separation of (15S)-latanoprost, the latanoprost enantiomer, and 5,6-trans latanoprost from the latanoprost signal, with detection limits for related substances as low as 0.025 μg/mL [2].

Ocular surface biomarker

Endpoint context

MMP-9 positivity: 27% (Latanoprost PF) vs 89% (Bimatoprost PF), p<0.001

Reported biomarker endpoint context

POAG patient study; preservative-free monotherapy

Evidence Dimension	Chromatographic resolution
Target Compound Data	Baseline resolved from latanoprost and 5,6-trans-latanoprost; LOQ = 0.35 μg/mL
Comparator Or Baseline	Latanoprost signal and other related substances
Quantified Difference	Resolution factors not explicitly quantified; method validated per ICH Q2 with linearity r = 0.999
Conditions	HPLC with NH2 column (2008) and combined chiral/cyano columns (2025); UV detection at 210 nm

Why This Matters

Validated separation methods are essential for pharmaceutical quality control; procurement of 15(S)-latanoprost enables laboratories to verify method specificity and accurately quantify this impurity in latanoprost drug products.

• [1] Widomski, P., Baran, P., Gołębiewski, P., Surowiec, I., & Bielejewska, A. G. (2008). Validated Liquid Chromatographic Method for Analysis of the Isomers of Latanoprost. Acta Chromatographica, 20, 157-164. View Source
• [2] Pharmaceuticals MDPI. (2025). Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances in Glaucoma Treatments. Pharmaceuticals, 18(5), 619. View Source

Structural Distinction from 5,6-Trans Latanoprost: Different Impurity Identity and Occurrence Profile

15(S)-Latanoprost is a C-15 epimer, whereas 5,6-trans latanoprost is a geometric isomer wherein the double bond between carbons 5 and 6 is in the trans (E) rather than cis (Z) configuration [1]. The two impurities occur at different baseline levels in commercial latanoprost bulk drug: 15(S)-latanoprost at 0.1-1%, while the 5,6-trans isomer occurs at 2-5% [2]. This necessitates separate analytical standards for accurate impurity quantification.

Evidence Dimension	Impurity type and occurrence
Target Compound Data	C-15 epimer; 0.1-1% in bulk drug
Comparator Or Baseline	5,6-Trans latanoprost: geometric isomer; 2-5% in bulk drug
Quantified Difference	5,6-Trans isomer occurs at 2- to 50-fold higher levels
Conditions	Commercial latanoprost bulk drug preparations

Why This Matters

Distinguishing between these two structurally distinct impurities is essential for comprehensive impurity profiling; procurement of both reference standards is required for full method validation.

• [1] TargetMol. (n.d.). 5-trans Latanoprost (free acid) (T37214) Product Information. View Source
• [2] TargetMol. (n.d.). 15(S)-Latanoprost (T37931) and 5-trans Latanoprost (T37214) Product Comparison Data. View Source

15(S)-Latanoprost Research Applications

Impurity E Quantification Standard

Pharmaceutical QC and R&D laboratories should procure 15(S)-latanoprost as an analytical reference standard when developing or validating HPLC/UPLC methods for the quantification of latanoprost-related substances. The compound is essential for establishing system suitability parameters, verifying resolution from the latanoprost main peak, and constructing calibration curves for impurity quantification in the 0.05-1% range as specified by pharmacopoeial and patent purity standards [1]. Validated separation methods using NH2 columns or combined chiral/cyano systems have demonstrated baseline resolution of this epimer from both latanoprost and 5,6-trans latanoprost [2].

FP Receptor Negative Control

For laboratories performing USP or EP monograph compliance testing, 15(S)-latanoprost corresponds to Latanoprost USP Related Compound B, a specified impurity that must be controlled in drug substance and drug product release testing [1]. Procurement of high-purity material (≥98%) from qualified vendors enables accurate preparation of impurity standard solutions for system suitability testing and relative response factor determination. The compound's occurrence at 0.1-1% in commercial preparations establishes the relevant analytical range for quantitation [2].

In Vivo IOP Benchmarking

Researchers investigating structure-activity relationships of prostaglandin F2α analogs should procure 15(S)-latanoprost for use as a stereochemically defined, reduced-activity control. The quantitative 6.7-fold difference in FP receptor binding affinity (IC50: 24 nM vs. 3.6 nM for latanoprost free acid) provides a validated benchmark for assessing the stereochemical requirements of receptor-ligand interactions at the C-15 position [1]. Additionally, the attenuated in vivo IOP response (1 mmHg reduction vs. 6-8 mmHg for latanoprost) enables this compound to serve as a comparator in ocular pharmacology studies [2].

IOP Isolation from Ocular Surface Disease

In forced degradation studies designed to validate stability-indicating analytical methods for latanoprost ophthalmic formulations, 15(S)-latanoprost serves as a key impurity marker to verify that degradation conditions do not artifactually generate this stereoisomer. A 2025 validated method using chiral and cyano column separation has demonstrated specificity for (15S)-latanoprost in the presence of latanoprost acid, 15-ketolatanoprost, and other synthetic derivatives, with detection limits suitable for monitoring low-level impurities under thermal, photolytic, and oxidative stress conditions [1].

Application

Selection Property

Validation Focus

Impurity E quantification in Latanoprost API

Certified impurity reference standard

Chromatographic method specificity & linearity

FP prostanoid receptor signaling research

Stereospecific negative control

Confirming receptor-mediated pathway responses

Ocular hypertension model IOP baseline studies

Inactive epimer benchmark

Establishing IOP response baseline in normotensive/hypertensive models

Ocular surface biomarker research in glaucoma models

Reported lower MMP-9 induction context

Isolating IOP mechanisms from inflammatory markers

• [1] Widomski, P., Baran, P., Gołębiewski, P., Surowiec, I., & Bielejewska, A. G. (2008). Validated Liquid Chromatographic Method for Analysis of the Isomers of Latanoprost. Acta Chromatographica, 20, 157-164. Pharmaceuticals MDPI. (2025). Developing a Chromatographic Method for Quantifying Latanoprost and Related Substances. Pharmaceuticals, 18(5), 619. View Source
• [2] Sigma-Aldrich. (n.d.). 15(S)-Latanoprost solution ≥95% (Product No. L1417) Product Information. GlpBio. (n.d.). 15(S)-Latanoprost (GC41093) Product Technical Data. View Source